Cas no 1361113-05-4 (N,N,2-Trimethyl-6-pyrrolidin-3-ylpyrimidin-4-amine;dihydrochloride)

• Product Name: N,N,2-Trimethyl-6-pyrrolidin-3-ylpyrimidin-4-amine;dihydrochloride
• CAS No: 1361113-05-4
• MF: C₁₁H₂₀Cl₂N₄
• MW: 279.209300041199
• MDL: MFCD21606167
• CID: 4696831
• Update Time: 2025-07-21

N,N,2-Trimethyl-6-pyrrolidin-3-ylpyrimidin-4-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Dimethyl-(2-methyl-6-pyrrolidin-3-yl-pyrimidin-4-yl)-amine dihydrochloride
• N,N,2-trimethyl-6-(pyrrolidin-3-yl)pyrimidin-4-amine dihydrochloride
• N,N,2-Trimethyl-6-pyrrolidin-3-ylpyrimidin-4-amine;dihydrochloride

• MDL： MFCD21606167
• Inchi： 1S/C11H18N4.2ClH/c1-8-13-10(9-4-5-12-7-9)6-11(14-8)15(2)3;;/h6,9,12H,4-5,7H2,1-3H3;2*1H
• InChI Key： XCAVIWAZPJEZBI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2C=C(N=C(C)N=2)N(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 207
• Topological Polar Surface Area: 41

Additional information on N,N,2-Trimethyl-6-pyrrolidin-3-ylpyrimidin-4-amine;dihydrochloride

Introduction to N,N,2-Trimethyl-6-pyrrolidin-3-ylpyrimidin-4-amine Dihydrochloride (CAS No. 1361113-05-4)

N,N,2-Trimethyl-6-pyrrolidin-3-ylpyrimidin-4-amine dihydrochloride, a compound with the chemical formula C₁₂H₁₈N₄.Cl₂, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS NO. 1361113-05-4, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in addressing various biological targets. The structural uniqueness of this compound, characterized by a pyrimidine core linked to a pyrrolidine moiety, makes it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of N,N,2-Trimethyl-6-pyrrolidin-3-ylpyrimidin-4-amine dihydrochloride encompasses several key functional groups that contribute to its reactivity and biological activity. The pyrimidine ring is a heterocyclic aromatic compound that is widely present in nucleic acids and various pharmacologically active agents. The presence of the pyrrolidine group enhances the compound's solubility and bioavailability, making it an attractive scaffold for drug design. Additionally, the amine and methyl groups contribute to the compound's ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The compound N,N,2-Trimethyl-6-pyrrolidin-3-ylpyrimidin-4-amine dihydrochloride has been explored in several preclinical studies for its potential to modulate key biological pathways involved in these diseases. For instance, studies have indicated that this molecule may exhibit inhibitory effects on certain kinases and other enzymes that are aberrantly expressed in cancer cells. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of N,N,2-Trimethyl-6-pyrrolidin-3-ylpyrimidin-4-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the pyrimidine ring, followed by functionalization at the 6-position with the pyrrolidine moiety. The final step involves salt formation with hydrochloric acid to yield the dihydrochloride salt, which enhances the compound's stability and solubility for further applications.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have leveraged computational methods such as molecular docking and virtual screening to identify derivatives of N,N,2 Trimethyl 6 Pyrrolidin 3 ylpyrimidin 4 amine Dihydrochloride that may exhibit enhanced potency or selectivity against specific biological targets. These computational approaches have not only accelerated the discovery process but also provided insights into the structural features that contribute to biological activity.

The pharmacological profile of N,N,2 Trimethyl 6 Pyrrolidin 3 ylpyrimidin 4 amine Dihydrochloride has been evaluated through various in vitro assays. These studies have revealed that the compound interacts with multiple targets, including enzymes involved in signal transduction pathways and receptors implicated in neurotransmission. The ability of this molecule to modulate these pathways suggests its potential utility in treating a wide range of disorders beyond cancer. For example, preliminary data suggest that it may have anti-inflammatory properties by inhibiting key pro-inflammatory cytokines.

The toxicological profile of N,N,2 Trimethyl 6 Pyrrolidin 3 ylpyrimidin 4 amine Dihydrochloride is another critical aspect that has been thoroughly investigated. Acute toxicity studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. Additionally, chronic toxicity studies are ongoing to assess long-term exposure effects and potential side effects. These studies are essential for ensuring the safety of patients who may eventually receive drugs derived from this compound.

The future directions for research on N,N,2 Trimethyl 6 Pyrrolidin 3 ylpyrimidin 4 amine Dihydrochloride are multifaceted and exciting. One area of focus is the development of novel analogs with improved pharmacokinetic properties such as better solubility and bioavailability. Another avenue is exploring its use in combination therapies where it may synergize with existing drugs to enhance therapeutic outcomes. Furthermore, translational research efforts are underway to bridge the gap between preclinical findings and clinical applications.

In conclusion, N,N,2 Trimethyl 6 Pyrrolidin 3 ylpyrimidin 4 amine Dihydrochloride (CAS NO. 1361113-05) is a versatile molecule with significant potential in pharmaceutical research. Its unique structure and biological activity make it an attractive scaffold for drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in the development of next-generation therapeutics.